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Compound of Interest

Compound Name: Sodium zirconium lactate

Cat. No.: B084147

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium zirconium
lactate as a crosslinking agent and adhesion promoter in water-based coating formulations.
Detailed experimental protocols are included to enable researchers to evaluate its efficacy and
performance-enhancing capabilities.

Introduction

Sodium zirconium lactate is a water-based, low-toxicity, and VOC-free additive that
significantly enhances the performance of water-based coatings.[1][2] It functions primarily as a
crosslinker for polymers containing hydroxyl (-OH) and carboxyl (-COOH) groups, such as
acrylics, and as an adhesion promoter for various substrates.[3][4] Its incorporation into
formulations can lead to notable improvements in adhesion, hardness, and resistance to water
and chemicals.[5]

Physicochemical Properties

Sodium zirconium lactate is typically supplied as a colorless to pale yellow aqueous solution.
Key properties are summarized in the table below.
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Property Value Reference
Appearance Colorless to pale yellow liquid [31[5]

pH Stable at near-neutral pH [1][3]
Solubility in Water Fully miscible [3]

VOC Content None [2][3]
Primary Chemistry Aqueous zirconium chelate [3]
Zirconium Content (%) Typically around 5.4% [3]

Mechanism of Action
Crosslinking

Sodium zirconium lactate acts as a crosslinker by reacting with functional groups present in
the binder of water-based coatings, such as acrylic or polyurethane dispersions. The zirconium
atom forms strong coordinate bonds with hydroxyl and carboxyl groups on adjacent polymer
chains. As the coating cures and water evaporates, these crosslinks form a durable three-
dimensional network, enhancing the mechanical strength and resistance properties of the film.

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. Food contact approved crosslinkers for water based coatings Our zirconium based
crosslinkers improve the bonding power and strength of dried coatings. They are mainly
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used in combination with CMC, oxidised starch, proteins, SBR latexes and acrylic binders.
[allinova.nl]

e 5. store.astm.org [store.astm.org]

» To cite this document: BenchChem. [Application Notes and Protocols: Sodium Zirconium
Lactate in Water-Based Coatings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084147#application-of-sodium-zirconium-lactate-in-
water-based-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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